Cas no 1696556-55-4 (2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1696556-55-4
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6285971
• PubChem ID: 136838288
• Update Time: 2025-05-30

2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 1696556-55-4
• 2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• EN300-1119392

• Inchi： 1S/C13H23N3/c1-3-5-7-11(4-2)12-10-13-14-8-6-9-16(13)15-12/h10-11,14H,3-9H2,1-2H3
• InChI Key： RIXBFACVOQINHD-UHFFFAOYSA-N
• SMILES： N12CCCNC1=CC(C(CC)CCCC)=N2

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Exploring the Chemistry and Applications of 2-(Heptan-3-yl)-4H,5H,6H,7H-Pyrazolo[1,5-a]pyrimidine (CAS No. 1696556-55-4)

In the rapidly evolving field of medicinal chemistry and drug discovery, heterocyclic compounds have garnered significant attention due to their diverse pharmacological properties. Among these, 2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1696556-55-4) stands out as a promising scaffold with potential applications in therapeutics and material science. This article delves into the structural characteristics, synthesis, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

The pyrazolo[1,5-a]pyrimidine core is a privileged structure in drug design, known for its ability to interact with various biological targets. The addition of a heptan-3-yl side chain at the 2-position introduces unique lipophilic properties, which can influence bioavailability and target binding. Researchers often search for "CAS 1696556-55-4 solubility" or "2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine synthesis," highlighting the demand for practical data on this compound. Recent studies suggest its potential as a kinase inhibitor scaffold, aligning with the growing interest in targeted cancer therapies.

From a synthetic perspective, 1696556-55-4 can be prepared through multi-component reactions involving β-ketoesters and aminopyrazoles, followed by selective alkylation. The compound's logP and hydrogen bonding capacity make it a subject of interest in computational chemistry circles, where queries like "pyrazolo[1,5-a]pyrimidine DFT calculations" are increasingly common. Its crystalline form has been characterized by XRD, providing valuable data for formulation scientists.

The pharmaceutical industry shows particular interest in this scaffold due to its similarity to known GABA receptor modulators and phosphodiesterase inhibitors. While not yet clinically approved, structure-activity relationship (SAR) studies of 2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine derivatives appear in recent patent literature, particularly in contexts of neurodegenerative diseases and inflammation. This aligns with current research trends toward multi-target directed ligands (MTDLs) for complex diseases.

Material scientists have explored CAS 1696556-55-4 for its potential in organic electronics. The extended π-conjugation system and tunable electronic properties make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials. Searches for "pyrazolo[1,5-a]pyrimidine optoelectronic properties" reflect this growing interdisciplinary interest.

Analytical characterization of this compound typically involves LC-MS, NMR (particularly ¹H, ¹³C, and 2D techniques), and elemental analysis. The presence of multiple polymorphs has been reported, prompting questions about "1696556-55-4 crystallization conditions" in process chemistry forums. Stability studies indicate good thermal stability below 150°C, making it suitable for various formulation approaches.

In the context of green chemistry, recent efforts have focused on developing more sustainable synthetic routes to 2-(heptan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Microwave-assisted synthesis and catalytic methods have shown promise in reducing reaction times and improving yields. These advancements address the pharmaceutical industry's push toward process intensification and reduced environmental impact.

The future directions for research on CAS 1696556-55-4 likely include exploration of its bioconjugation potential for targeted drug delivery and further investigation of its structure-property relationships in material science applications. With the increasing availability of custom synthesis services for this compound, accessibility for research purposes continues to improve.